Cas no 1172383-35-5 (1-(4-fluorophenyl)methyl-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one)

• Product Name: 1-(4-fluorophenyl)methyl-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
• CAS No: 1172383-35-5
• MF: C₁₄H₁₄FN₃O₂
• MW: 275.278266429901
• CID: 5960972
• PubChem ID: 44093869
• Update Time: 2025-11-06

1-(4-fluorophenyl)methyl-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)methyl-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
• 1-[(4-fluorophenyl)methyl]-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
• 1-(4-fluorobenzyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
• AKOS024516794
• 1172383-35-5
• F5668-4316

• Inchi： 1S/C14H14FN3O2/c1-9-16-14(20-17-9)11-6-13(19)18(8-11)7-10-2-4-12(15)5-3-10/h2-5,11H,6-8H2,1H3
• InChI Key： QSGGCIVPHQCORE-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)CC(C2ON=C(C)N=2)CC1=O

Computed Properties

• Exact Mass: 275.10700486g/mol
• Monoisotopic Mass: 275.10700486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.2Ų

Additional information on 1-(4-fluorophenyl)methyl-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one

Introduction to 1-(4-fluorophenyl)methyl-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one (CAS No. 1172383-35-5)

The compound 1-(4-fluorophenyl)methyl-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one (CAS No. 1172383-35-5) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidinone core with a fluorophenylmethyl group and a methyl-substituted oxadiazole moiety. The integration of these functional groups makes it a versatile compound with applications ranging from drug discovery to advanced materials science.

Recent studies have highlighted the importance of pyrrolidinone derivatives in medicinal chemistry due to their ability to modulate biological targets such as enzymes and receptors. The presence of the fluorophenylmethyl group in this compound enhances its lipophilicity, which is crucial for improving bioavailability in drug candidates. Furthermore, the oxadiazole ring, a five-membered heterocycle containing two nitrogen atoms and one oxygen atom, contributes to the molecule's stability and electronic properties. This makes it an attractive candidate for designing drugs targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases.

The synthesis of 1-(4-fluorophenyl)methyl-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one involves a multi-step process that typically includes nucleophilic substitution, cyclization, and functional group transformations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic asymmetric synthesis have enabled the construction of chiral centers within the molecule, which are essential for enantioselective drug design.

In terms of biological activity, this compound has shown promising results in preclinical studies. For example, it has demonstrated potent inhibitory effects against certain kinases involved in cancer cell proliferation. The oxadiazole moiety plays a critical role in these interactions by providing hydrogen bonding capabilities and π-electron interactions with the target enzymes. Additionally, the fluorophenylmethyl group enhances the molecule's ability to penetrate cellular membranes, thereby increasing its bioavailability.

From an analytical standpoint, the characterization of this compound relies on advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods allow for precise determination of the molecular structure and purity. Recent developments in high-resolution MS have further improved the accuracy of these analyses, enabling researchers to confirm the exact placement of substituents within the molecule.

Looking ahead, the potential applications of 1-(4-fluorophenyl)methyl-4-(3-methyl-1,2,4-oxadiazol-5-y pyrrolidinone) are vast. Its unique combination of functional groups makes it a valuable tool in drug discovery programs targeting complex biological systems. Moreover, its structural versatility opens up opportunities for further modification to enhance its pharmacokinetic properties or expand its range of biological activities.

In conclusion, 1-(4-fluorophenyl)methyl pyrrolidinone derivatives like CAS No. 1172383 - 35 - 5 represent a promising class of compounds with significant potential in modern medicine and materials science. Ongoing research continues to uncover new insights into their synthesis pathways , biological activities , and therapeutic applications , making them an exciting area of focus for scientists worldwide.